Cas no 1797117-16-8 (Difluoromethylthioacetic Acid Potassium Salt)
1797117-16-8 structure
Product Name:Difluoromethylthioacetic Acid Potassium Salt
CAS No:1797117-16-8
MF:C3H3F2KO2S
MW:180.214827775955
CID:4617051
PubChem ID:78357880
Update Time:2024-11-05
Difluoromethylthioacetic Acid Potassium Salt Chemical and Physical Properties
Names and Identifiers
-
- potassium 2-((difluoromethyl)thio)acetate
- potassium;2-(difluoromethylsulfanyl)acetate
- D77206
- DIFLUOROMETHYLTHIOACETIC ACID POTASSIUM SALT
- XWC11716
- CS-B0604
- potassium2-((difluoromethyl)thio)acetate
- 1797117-16-8
- Difluoromethylthioacetic Acid Potassium Salt
-
- Inchi: 1S/C3H4F2O2S.K/c4-3(5)8-1-2(6)7;/h3H,1H2,(H,6,7);/q;+1/p-1
- InChI Key: LLDIOYASHCQYGE-UHFFFAOYSA-M
- SMILES: [K+].S(C(F)F)CC(=O)[O-]
Computed Properties
- Exact Mass: 179.94588832 g/mol
- Monoisotopic Mass: 179.94588832 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 89.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 180.22
- Topological Polar Surface Area: 65.4
Experimental Properties
- Melting Point: 211-213°C
- Solubility: DMSO, Methanol
Difluoromethylthioacetic Acid Potassium Salt Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Difluoromethylthioacetic Acid Potassium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D446095-5g |
Difluoromethylthioacetic Acid Potassium Salt |
1797117-16-8 | 5g |
$ 150.00 | 2023-09-07 | ||
| TRC | D446095-50g |
Difluoromethylthioacetic Acid Potassium Salt |
1797117-16-8 | 50g |
$ 907.00 | 2023-09-07 | ||
| Chemenu | CM459570-1g |
Difluoromethylthioacetic Acid Potassium Salt |
1797117-16-8 | 95%+ | 1g |
$106 | 2023-02-02 | |
| Chemenu | CM459570-5g |
Difluoromethylthioacetic Acid Potassium Salt |
1797117-16-8 | 95%+ | 5g |
$308 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1243158-1g |
Difluoromethylthioacetic Acid Potassium Salt |
1797117-16-8 | 98% | 1g |
$155 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1243158-5g |
Difluoromethylthioacetic Acid Potassium Salt |
1797117-16-8 | 98% | 5g |
$320 | 2024-06-06 | |
| ChemScence | CS-B0604-5g |
potassium 2-((difluoromethyl)thio)acetate |
1797117-16-8 | 5g |
$220.0 | 2022-04-27 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1059022-100mg |
potassium 2-((difluoromethyl)thio)acetate |
1797117-16-8 | 98% | 100mg |
¥432.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1059022-250mg |
potassium 2-((difluoromethyl)thio)acetate |
1797117-16-8 | 98% | 250mg |
¥429.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1059022-1g |
potassium 2-((difluoromethyl)thio)acetate |
1797117-16-8 | 98% | 1g |
¥850.00 | 2023-11-21 |
Difluoromethylthioacetic Acid Potassium Salt Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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